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Compound of Interest

Compound Name: Diphenylacetaldehyde

Cat. No.: B122555

Essential Safety and Handling Guide for
Diphenylacetaldehyde

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of
Diphenylacetaldehyde. Adherence to these procedures is essential for ensuring laboratory
safety and minimizing risks.

Hazard Identification and Personal Protective
Equipment (PPE)

Diphenylacetaldehyde is a combustible liquid that can cause severe skin burns, serious eye
damage, and may be fatal if swallowed and enters the airways.[1][2] It is crucial to use
appropriate Personal Protective Equipment (PPE) to prevent exposure. The required PPE is
outlined below.
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PPE Category

Item

Specifications and Best
Practices

Hand Protection

Chemical-resistant gloves

Handle with gloves. Dispose of
contaminated gloves after use
in accordance with applicable
laws and good laboratory
practices. Wash and dry
hands.[3]

Eye and Face Protection

Safety glasses with side-

shields or goggles

Wear safety glasses with side-
shields conforming to NIOSH
(US) or EN 166 (EU).[3] A face
shield may be necessary for

splash protection.

Skin and Body Protection

Laboratory coat or impervious

clothing

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[4] The type of
protective equipment must be
selected according to the
concentration and amount of
the dangerous substance at

the specific workplace.[3]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator

Use a respirator if engineering
controls (e.g., fume hood) are
not available or are insufficient
to control exposure. If the
respirator is the sole means of
protection, use a full-face

supplied air respirator.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for Diphenylacetaldehyde.
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Property Value

Molecular Formula C14H120[5]

Molecular Weight 196.24 g/mol

Appearance Liquid

Color Colorless to light yellow[3]
Boiling Point 315 °C (lit.)

Flash Point 113 °C (235.4 °F) - closed cup
Density 1.106 g/mL at 25 °C (lit.)

Operational Plan: Safe Handling and Disposal

A systematic approach to handling and disposing of Diphenylacetaldehyde is critical to ensure
safety.

1. Preparation and Engineering Controls:

» Conduct all work with Diphenylacetaldehyde in a well-ventilated area, preferably within a
chemical fume hood.[3]

o Ensure that an eyewash station and safety shower are in close proximity to the workstation.

[4]

» Eliminate all ignition sources from the handling area, such as open flames, sparks, and hot
surfaces.[1]

» Prohibit eating, drinking, and smoking in the designated handling area.[2]
2. Handling and Transfer:
e Avoid contact with skin and eyes.[3]

e Do not breathe mist or vapors.[1]
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Wash hands thoroughly after handling.[1]

Contaminated work clothing should not be allowed out of the workplace.[1]

. Spill Management:

Small Spills: Absorb with an inert material (e.g., dry sand, vermiculite) and place in a
suitable, sealed container for disposal.[1]

Large Spills: Dike the spilled material to prevent spreading. Stop the flow of material if it can
be done without risk.[1]

Ensure the spill area is thoroughly cleaned and decontaminated.

. Disposal Plan:

All waste containing Diphenylacetaldehyde must be treated as hazardous waste.

Dispose of contents and containers in accordance with local, regional, and national
hazardous waste regulations.[1][4]

Do not allow the product to enter drains.[3]

Procedural Workflow

The following diagram illustrates the logical flow for the safe handling of

Diphenylacetaldehyde.
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Safe Handling Workflow for Diphenylacetaldehyde

Preparation
- Verify fume hood function
- Assemble all necessary PPE
- Remove ignition sources

\4
Handling Emergency Procedures
- Wear appropriate PPE In Case of Exposure - Eye Contact: Rinse with water for 15 min

_______________ - Skin Contact: Wash with soap and water

= (IEFEES B 1SR M0 (WS {EEE - Inhalation: Move to fresh air

- Avoid skin/eye contact and inhalation

- Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

If Spill Occurs

Spill Response

ao-andind - Evacuate and ventilate area

- Decontaminate work surfaces
- Remove and dispose of PPE correctly

- Use appropriate spill kit
- Absorb and containerize waste

Waste Disposal
- Collect all waste in labeled, sealed containers
- Dispose as hazardous waste per regulations

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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